Formation of ammonium ions by electrochemical oxidation of urea with a boron-doped diamond electrode†
New Journal of Chemistry Pub Date: 2020-09-16 DOI: 10.1039/D0NJ03347B
Abstract
Ammonium ions were formed by electrochemical oxidation of urea with a boron-doped diamond (BDD) electrode. Almost complete decomposition of urea was achieved. When the BDD electrode was used together with a mesoporous titanium dioxide photocatalyst, the amount of ammonium ions produced increased.
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